3,8,13,18-tetrakis(carboxymethyl)-5,10,15,20,22,24-hexahydro 21H,23H-Porphine-2,7,12,17-tetrapropano
3,8,13,18-tetrakis(carboxymethyl)-5,10,15,20,22,24-hexahydro 21H,23H-Porphine-2,7,12,17-tetrapropano
Uroporphyrinogen I, also known as uro'gen I, belongs to the class of organic compounds known as porphyrins. Porphyrins are compounds containing a fundamental skeleton of four pyrrole nuclei united through the alpha-positions by four methine groups to form a macrocyclic structure. Uroporphyrinogen I is considered to be a practically insoluble (in water) and relatively neutral molecule. Uroporphyrinogen I has been found in human testicle tissue. Uroporphyrinogen I exists in all eukaryotes, ranging from yeast to humans. In humans, uroporphyrinogen i is involved in the porphyrin metabolism pathway. Uroporphyrinogen I is also involved in several metabolic disorders, some of which include congenital erythropoietic porphyria (cep) or gunther disease pathway, the acute intermittent porphyria pathway, the hereditary coproporphyria (HCP) pathway, and the porphyria variegata (PV) pathway. Outside of the human body, uroporphyrinogen i can be found in a number of food items such as wild celery, common walnut, common beet, and potato. This makes uroporphyrinogen i a potential biomarker for the consumption of these food products.
Uroporphyrinogen I is a uroporphyrinogen. It has a role as a mouse metabolite and a human metabolite. It is a conjugate acid of a uroporphyrinogen I(8-).
Uroporphyrinogen I is a uroporphyrinogen. It has a role as a mouse metabolite and a human metabolite. It is a conjugate acid of a uroporphyrinogen I(8-).
Brand Name:
Vulcanchem
CAS No.:
1867-62-5
VCID:
VC0158637
InChI:
InChI=1S/C40H44N4O16/c45-33(46)5-1-17-21(9-37(53)54)29-14-26-19(3-7-35(49)50)23(11-39(57)58)31(43-26)16-28-20(4-8-36(51)52)24(12-40(59)60)32(44-28)15-27-18(2-6-34(47)48)22(10-38(55)56)30(42-27)13-25(17)41-29/h41-44H,1-16H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)
SMILES:
C1C2=C(C(=C(N2)CC3=C(C(=C(N3)CC4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O
Molecular Formula:
C40H44N4O16
Molecular Weight:
836.8 g/mol
3,8,13,18-tetrakis(carboxymethyl)-5,10,15,20,22,24-hexahydro 21H,23H-Porphine-2,7,12,17-tetrapropano
CAS No.: 1867-62-5
Main Products
VCID: VC0158637
Molecular Formula: C40H44N4O16
Molecular Weight: 836.8 g/mol
| CAS No. | 1867-62-5 |
|---|---|
| Product Name | 3,8,13,18-tetrakis(carboxymethyl)-5,10,15,20,22,24-hexahydro 21H,23H-Porphine-2,7,12,17-tetrapropano |
| Molecular Formula | C40H44N4O16 |
| Molecular Weight | 836.8 g/mol |
| IUPAC Name | 3-[7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetrakis(carboxymethyl)-5,10,15,20,21,22,23,24-octahydroporphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C40H44N4O16/c45-33(46)5-1-17-21(9-37(53)54)29-14-26-19(3-7-35(49)50)23(11-39(57)58)31(43-26)16-28-20(4-8-36(51)52)24(12-40(59)60)32(44-28)15-27-18(2-6-34(47)48)22(10-38(55)56)30(42-27)13-25(17)41-29/h41-44H,1-16H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60) |
| Standard InChIKey | QTTNOSKSLATGQB-UHFFFAOYSA-N |
| SMILES | C1C2=C(C(=C(N2)CC3=C(C(=C(N3)CC4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O |
| Canonical SMILES | C1C2=C(C(=C(N2)CC3=C(C(=C(N3)CC4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O |
| Physical Description | Solid |
| Description | Uroporphyrinogen I, also known as uro'gen I, belongs to the class of organic compounds known as porphyrins. Porphyrins are compounds containing a fundamental skeleton of four pyrrole nuclei united through the alpha-positions by four methine groups to form a macrocyclic structure. Uroporphyrinogen I is considered to be a practically insoluble (in water) and relatively neutral molecule. Uroporphyrinogen I has been found in human testicle tissue. Uroporphyrinogen I exists in all eukaryotes, ranging from yeast to humans. In humans, uroporphyrinogen i is involved in the porphyrin metabolism pathway. Uroporphyrinogen I is also involved in several metabolic disorders, some of which include congenital erythropoietic porphyria (cep) or gunther disease pathway, the acute intermittent porphyria pathway, the hereditary coproporphyria (HCP) pathway, and the porphyria variegata (PV) pathway. Outside of the human body, uroporphyrinogen i can be found in a number of food items such as wild celery, common walnut, common beet, and potato. This makes uroporphyrinogen i a potential biomarker for the consumption of these food products. Uroporphyrinogen I is a uroporphyrinogen. It has a role as a mouse metabolite and a human metabolite. It is a conjugate acid of a uroporphyrinogen I(8-). |
| PubChem Compound | 440775 |
| Last Modified | Nov 11 2021 |
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